N,N'-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide]

• CAS No.: 61797-77-1
• Molecular Formula: C30H56N2O4
• Molecular Weight: 508.8 g/mol
• IUPAC Name: N-(2-methoxyethyl)-N-[2-[2-methoxyethyl(undec-10-enoyl)amino]ethyl]undec-10-enamide
• InChI: InChI=1S/C30H56N2O4/c1-5-7-9-11-13-15-17-19-21-29(33)31(25-27-35-3)23-24-32(26-28-36-4)30(34)22-20-18-16-14-12-10-8-6-2/h5-6H,1-2,7-28H2,3-4H3
• InChI Key: YQYBFMXVLAFFGQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCN(CCOC)C(=O)CCCCCCCCC=C)C(=O)CCCCCCCCC=C

Description

N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] is a synthetic organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] typically involves the reaction of ethane-1,2-diamine with 2-methoxyethylamine and undec-10-enoic acid. The reaction is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the formation of the bis-amide linkage .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of advanced purification techniques, such as chromatography and crystallization, is common to obtain the desired compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amides. Substitution reactions can result in the formation of new compounds with different functional groups .

Scientific Research Applications

N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as drug development and delivery systems.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N,N’-(Ethane-1,2-diyl)bis(N-methylformamide)
• N,N’-(Ethane-1,2-diyl)bis(N-cyclohexylformamide)
• N,N’-[Disulfanediylbis(ethane-2,1-diyl)]diacrylamide .

Uniqueness

N,N’-(Ethane-1,2-diyl)bis[N-(2-methoxyethyl)undec-10-enamide] is unique due to its specific molecular structure, which imparts distinct chemical and biological properties.